Cas no 515841-79-9 (N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 515841-79-9
• MF: C₁₈H₁₃FN₂O₃S
• MW: 356.370826482773
• CID: 6032686
• PubChem ID: 3517821
• Update Time: 2025-10-29

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• ZINC03483567
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• Oprea1_712838
• AKOS001098238
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• 515841-79-9
• AKOS016196631
• F0537-0251
• N-(4-(4-fluorophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• Z27863349

• Inchi： 1S/C18H13FN2O3S/c19-12-7-5-11(6-8-12)13-10-25-18(20-13)21-17(22)16-9-23-14-3-1-2-4-15(14)24-16/h1-8,10,16H,9H2,(H,20,21,22)
• InChI Key： IAHGURNPXMKJQQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 356.06309162g/mol
• Monoisotopic Mass: 356.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.7Ų

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 515841-79-9)

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide, identified by its CAS number 515841-79-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a fluorophenyl group, a thiazole ring, and a benzodioxine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The compound's molecular formula and weight are critical for understanding its pharmacokinetic properties. With the rise of computational chemistry and AI-driven drug design, 515841-79-9 has been studied in silico to predict its binding affinity to various biological targets. This aligns with the growing trend of leveraging machine learning in medicinal chemistry to accelerate the identification of promising candidates. Users searching for "thiazole derivatives in drug discovery" or "fluorophenyl compounds in pharmaceuticals" will find this compound highly relevant due to its structural complexity and potential bioactivity.

In recent years, the demand for small-molecule inhibitors and modulators has surged, particularly in oncology and neurology. N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been explored for its potential role in targeting kinase enzymes or GPCRs, which are hot topics in precision medicine. Its benzodioxine core is reminiscent of scaffolds found in FDA-approved drugs, further elevating its profile in hit-to-lead optimization campaigns.

From a synthetic chemistry perspective, the compound's synthesis route and purity are frequently discussed in academic forums. Researchers often inquire about "how to synthesize 515841-79-9" or "analytical methods for thiazole-carboxamides," highlighting the need for detailed protocols and HPLC/LC-MS validation techniques. The incorporation of a fluorine atom also raises questions about its impact on metabolic stability and lipophilicity, key parameters in ADME studies.

Beyond its chemical attributes, 515841-79-9 is part of broader conversations about green chemistry and sustainable synthesis. With increasing regulatory scrutiny on solvent use and waste reduction, optimizing its production to align with green chemistry principles could enhance its appeal to environmentally conscious stakeholders. This resonates with search trends like "eco-friendly synthesis of heterocycles" or "biodegradable pharmaceutical intermediates."

In summary, N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a fascinating intersection of medicinal chemistry, computational biology, and sustainable science. Its CAS number 515841-79-9 serves as a gateway to a wealth of research opportunities, from targeted therapy development to innovative synthetic methodologies. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.